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Compound of Interest

3,5-Dichloro-N-methylaniline
Compound Name:

hydrochloride
CAS No.: 1197239-04-5
Cat. No.: B598031

Get Quote

\ J

Technical Guide for Researchers and Analytical Scientists

Executive Summary & Chemical Identity

3,5-Dichloroaniline (3,5-DCA) is a critical aromatic amine intermediate used extensively in the
synthesis of agrochemicals (e.g., vinclozolin, iprodione) and pharmaceuticals.[1][2][3][4] It also
serves as a primary environmental metabolite for dicarboximide fungicides.[1][4] Accurate
spectroscopic identification of 3,5-DCA is essential for purity assessment in synthesis and
residue analysis in environmental toxicology.[4]

This guide provides a definitive reference for the spectroscopic characterization of 3,5-DCA,
synthesizing Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS) data.

Chemical Identifiers
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Parameter Value

IUPAC Name 3,5-Dichloroaniline

CAS Number 626-43-7

Molecular Formula CeHsCI2N

Molecular Weight 162.02 g/mol

Appearance White to light beige crystalline solid
Melting Point 51-53 °C

Soluble in ethanol, CDCIs, DMSQO; Insoluble in

Solubility .
water

Experimental Protocols (Sample Preparation)

To ensure data reproducibility, the following preparation protocols are recommended for
standard analytical workflows.

Nuclear Magnetic Resonance (NMR)

e Solvent: Deuterated Chloroform (CDCIs) is the standard solvent.[4] Dimethyl Sulfoxide-de
(DMSO-des) may be used if exchangeable protons (NHz2) need to be observed more clearly,
though chemical shifts will vary slightly.[4]

e Concentration: Dissolve ~10-15 mg of 3,5-DCA in 0.6 mL of solvent.
« Filtration: Filter through a glass wool plug if undissolved particulates remain.[4]

+ Reference: Tetramethylsilane (TMS) at 0.00 ppm.[4][5][6]

Infrared Spectroscopy (IR)
e Method A (Solid State): Prepare a KBr pellet.[4] Grind 1-2 mg of 3,5-DCA with ~100 mg of

dry KBr. Press into a transparent disc.

¢ Method B (Solution): Dissolve in CCla or CHCIs and use a liquid cell (less common for solid
amines).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Method C (ATR): Direct analysis of the solid crystal on a Diamond/ZnSe ATR crystal.[4]
Mass Spectrometry (GC-MS)

« Inlet: Split injection (ratio 20:1 or 50:1).

e Column: Non-polar capillary column (e.g., DB-5ms, HP-5), 30m x 0.25mm.

o Temperature Program: Start at 60°C (hold 1 min), ramp 20°C/min to 280°C.

« lonization: Electron Impact (El) at 70 eV.[4]

Mass Spectrometry Analysis

The mass spectrum of 3,5-DCA is dominated by the characteristic isotope pattern of the two
chlorine atoms. This is the most diagnostic feature for confirmation.

Isotope Pattern (Chlorine Signature)

Chlorine exists naturally as 3°Cl (~75%) and 37Cl (~25%). For a molecule with two chlorine
atoms (

), the molecular ion cluster follows a mathematical expansion of
, resulting in a 9:6:1 intensity ratio.

e m/z 161 (M*): Contains two 3°Cl atoms.[4][7][8] (Base Peak, 100%)
e m/z 163 (M+2): Contains one 3°Cl and one 3’Cl. (~64% relative abundance)

e m/z 165 (M+4): Contains two 3’Cl atoms.[4][9] (~10% relative abundance)[10]

Fragmentation Pathway

The fragmentation of 3,5-DCA under Electron Impact (El) involves the sequential loss of neutral
small molecules (HCN) and radical halogens.
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Figure 1: Primary fragmentation pathways of 3,5-dichloroaniline under 70 eV Electron Impact

ionization.
Nuclear Magnetic Resonance (NMR) Analysis
The symmetry of 3,5-dichloroaniline (

point group effectively) greatly simplifies its NMR spectra. The molecule has a plane of
symmetry passing through the Nitrogen, C-1, and C-4.[4]
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'H NMR (Proton) Data (CDCls, 400 MHz)

The aromatic region displays a characteristic pattern for 1,3,5-substituted benzenes.[4]
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Structural Insight:

e H-2 and H-6 are chemically equivalent due to symmetry.[4] They appear upfield (lower ppm)
relative to benzene (7.26 ppm) due to the strong electron-donating shielding effect (+M) of
the amino group, despite the electron-withdrawing inductive effect (-1) of the chlorines.

o H-4 is flanked by two chlorine atoms and is para to the amine.[4] It is less shielded than H-
216, appearing downfield.[4]

3C NMR (Carbon) Data (CDCI:s)

Due to symmetry, only 4 unique carbon signals are observed.
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Infrared Spectroscopy (IR) Analysis

The IR spectrum validates the functional groups: the primary amine and the aromatic chloro-

substitution pattern.[4][9]
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Analytical Workflow Summary

The following workflow illustrates the logical progression for identifying 3,5-DCA in an unknown
sample or purity check.
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Figure 2: Integrated analytical workflow for the identification and validation of 3,5-
dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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